ethyl 4-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamido)benzoate

• IUPAC Name: ethyl 4-[4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanoylamino]benzoate
• InChI: InChI=1S/C21H21N3O4/c1-2-27-21(26)16-11-13-17(14-12-16)22-18(25)9-6-10-19-23-20(24-28-19)15-7-4-3-5-8-15/h3-5,7-8,11-14H,2,6,9-10H2,1H3,(H,22,25)
• InChI Key: XFKXEBIUYODFRU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CCCC2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol

Description

“Ethyl 4-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamido)benzoate” is a compound that contains a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom. Compounds with this structure have been synthesized and evaluated as multifunctional ligands for the treatment of Alzheimer’s disease.

Synthesis Analysis

The synthesis of compounds with a 1,2,4-oxadiazole ring has been reported in several studies. For instance, a novel series of (4-(1,2,4-oxadiazol-5-yl)phenyl)-2-aminoacetamide derivatives were synthesized based on previous work. Another study reported the synthesis of 4-(4-ethyl-phenyl)-3-(4-methyl-phenyl)-1,2,4-oxadiazol-5(4H)-one and 4-(4-ethyl-phenyl)-3-(4-methyl-phenyl)-1,2,4-oxadiazole-5(4H)-thione.

Molecular Structure Analysis

The molecular structure of “this compound” likely includes a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

The chemical reactions involving compounds with a 1,2,4-oxadiazol-5-yl structure have been studied. For example, the solvent effects on CO, CN, and CS stretching vibrational frequencies of synthesized compounds were investigated experimentally.

Physical And Chemical Properties Analysis

The physical and chemical properties of compounds with a 1,2,4-oxadiazol-5-yl structure have been reported. For instance, the yield, melting point, and NMR data were provided for a synthesized compound.

Mechanism of Action

While the specific mechanism of action for “ethyl 4-(4-(3-phenyl-1,2,4-oxadiazol-5-yl)butanamido)benzoate” is not mentioned in the retrieved papers, compounds with a 1,2,4-oxadiazol-5-yl structure have been evaluated as multifunctional ligands for the treatment of Alzheimer’s disease.

Future Directions

Compounds with a 1,2,4-oxadiazol-5-yl structure have been studied for various applications, including as potential high-energy core, ionic salts, and pharmaceutical compounds. Future research may continue to explore these and other potential applications.